Cas no 5146-68-9 (1-(Hydroxymethyl)pyrrolidine-2,5-dione)

• Product Name: 1-(Hydroxymethyl)pyrrolidine-2,5-dione
• CAS No: 5146-68-9
• MF: C₅H₇NO₃
• MW: 129.113981485367
• CID: 369240
• PubChem ID: 95286
• Update Time: 2025-11-02

1-(Hydroxymethyl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(Hydroxymethyl)pyrrolidine-2,5-dione
• 1-(hydroxymethyl)-2,5-Pyrrolidinedione
• 2,5-Pyrrolidinedione,1-(hydroxymethyl)-
• N-Hydroxy-methyl-succinimid [German]
• N-Hydroxymethylsuccinimide
• N-Methylolsuccinimide
• Succinimide (8CI),N-(hydroxymethyl)
• Succinimide,N-(hydroxymethyl)
• BS-50081
• Succinimide (8CI), N-(hydroxymethyl)-
• SR-01000945171-2
• NCGC00167480-02
• CAS-5146-68-9
• Z336080046
• 5146-68-9
• DTXSID9046657
• AZVYYSCOCHRFKW-UHFFFAOYSA-N
• EN300-76577
• S564EDH93R
• 2,3-Pyrrolidinedione, 1-(hydroxymethyl)-
• FT-0653410
• BRN 0120425
• 2,5-Pyrrolidinedione, 1-(hydroxymethyl)-
• SR-01000945171
• CS-0217538
• 2, 1-(hydroxymethyl)-
• CHEMBL2002077
• N-hydroxymethyl succinimide
• NSC 27352
• MFCD01328751
• N-(Hydroxymethyl)succinimide
• Succinimide, N-(hydroxymethyl)-
• NSC-27352
• AI3-62022
• NCGC00167480-01
• DTXCID7026657
• HYDROXYMETHYL SUCCINIMIDE
• SR-01000945171-1
• UNII-S564EDH93R
• Tox21_112484
• N-Hydroxy-methyl-succinimid
• 2-21-00-00304 (Beilstein Handbook Reference)
• F3202-0512
• E82498
• Q27288628
• SCHEMBL2915827
• AKOS000269579
• NSC27352
• A828607
• STL253123
• DA-30622
• SBI-0653867.0001
• 2,3-Pyrrolidinedione, 1-(hydroxymethyl)-(9CI)

• Inchi： 1S/C5H7NO3/c7-3-6-4(8)1-2-5(6)9/h7H,1-3H2
• InChI Key： AZVYYSCOCHRFKW-UHFFFAOYSA-N
• SMILES： O=C1CCC(N1CO)=O

Computed Properties

• Exact Mass: 129.04300
• Monoisotopic Mass: 129.042593
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6
• XLogP3: -0.9

Experimental Properties

• Density: 1.413
• Boiling Point: 362.2°Cat760mmHg
• Flash Point: 172.8°C
• Refractive Index: 1.536
• PSA: 57.61000
• LogP: -0.97690

Additional information on 1-(Hydroxymethyl)pyrrolidine-2,5-dione

Comprehensive Guide to 1-(Hydroxymethyl)pyrrolidine-2,5-dione (CAS No. 5146-68-9): Properties, Applications, and Market Insights

1-(Hydroxymethyl)pyrrolidine-2,5-dione (CAS No. 5146-68-9) is a versatile organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, also known as hydroxymethyl succinimide, features a pyrrolidine-2,5-dione core with a hydroxymethyl substituent, making it a valuable intermediate in synthetic chemistry. Its unique structure allows for diverse applications, ranging from drug development to specialty chemical synthesis. In this article, we delve into the properties, applications, and emerging trends surrounding this compound, while addressing frequently asked questions in the field.

The chemical structure of 1-(Hydroxymethyl)pyrrolidine-2,5-dione consists of a five-membered ring with two carbonyl groups and a hydroxymethyl functional group. This configuration imparts both reactivity and stability, making it suitable for various chemical transformations. Researchers often explore its role in peptide coupling reactions and crosslinking agents, particularly in the synthesis of biodegradable polymers and pharmaceutical intermediates. Its solubility in polar solvents like water and ethanol further enhances its utility in laboratory and industrial settings.

One of the most prominent applications of 1-(Hydroxymethyl)pyrrolidine-2,5-dione is in the pharmaceutical industry, where it serves as a key building block for active pharmaceutical ingredients (APIs). Its ability to act as a protecting group or linker molecule in drug design has made it indispensable in the development of targeted therapies. Recent studies highlight its potential in cancer research and neurodegenerative disease treatments, aligning with current trends in precision medicine. Additionally, its compatibility with green chemistry principles has sparked interest in sustainable synthesis routes.

Beyond pharmaceuticals, 1-(Hydroxymethyl)pyrrolidine-2,5-dione finds use in the production of specialty polymers and coatings. Its incorporation into polymer chains can improve material properties such as biodegradability and mechanical strength. This has led to innovations in biomedical devices and eco-friendly packaging, addressing the growing demand for sustainable materials. Industry reports suggest a rising market for such intermediates, driven by advancements in material science and regulatory shifts toward greener alternatives.

From a market perspective, the demand for 1-(Hydroxymethyl)pyrrolidine-2,5-dione is expected to grow steadily, particularly in regions with robust pharmaceutical and chemical manufacturing sectors. Suppliers and researchers alike are focusing on optimizing synthesis methods to enhance yield and purity, responding to the need for high-quality intermediates. Frequently searched questions include "Where to buy 1-(Hydroxymethyl)pyrrolidine-2,5-dione" and "What are the alternatives to 1-(Hydroxymethyl)pyrrolidine-2,5-dione," reflecting its commercial and research relevance.

In conclusion, 1-(Hydroxymethyl)pyrrolidine-2,5-dione (CAS No. 5146-68-9) stands out as a multifunctional compound with broad applications in pharmaceuticals, polymers, and beyond. Its unique chemical properties and alignment with industry trends make it a subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and sustainability.